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Abstract

5-Phenylthiophene-2-carboxylic acid is a bifunctional aromatic compound that has garnered

significant attention across multiple scientific disciplines. Featuring a thiophene ring substituted

with both a phenyl group and a carboxylic acid, its unique electronic and structural properties

make it a highly versatile building block. This guide provides a comprehensive overview of its

molecular structure, physicochemical properties, a detailed synthesis protocol, and its critical

applications in materials science and pharmaceutical development. The information presented

herein is intended to serve as a foundational resource for researchers and professionals

engaged in organic synthesis, medicinal chemistry, and materials science, offering both

theoretical insights and practical methodologies.

Introduction to 5-Phenylthiophene-2-carboxylic Acid
5-Phenylthiophene-2-carboxylic acid (5PT2C) is a thiophenecarboxylic acid derivative that

serves as a pivotal intermediate in the synthesis of more complex molecular architectures.[1][2]

The compound's structure, which marries the electron-rich thiophene heterocycle with a phenyl

substituent and a reactive carboxylic acid handle, imparts a unique combination of stability,

reactivity, and electronic properties. This has made it an invaluable precursor for the
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development of advanced materials such as organic semiconductors and conductive polymers.

[3] Furthermore, its structural motif is of significant interest in medicinal chemistry, where it is

explored as a scaffold for creating novel therapeutic agents with potential anti-inflammatory and

analgesic properties.[3] Its utility as a versatile building block allows chemists to construct

elaborate molecules for a wide range of applications in both academic research and industrial

R&D.[3]

Molecular Structure and Physicochemical
Properties
The molecular integrity of 5-Phenylthiophene-2-carboxylic acid is defined by a central five-

membered thiophene ring. A phenyl group is attached at the C5 position, and a carboxylic acid

group is at the C2 position. This arrangement allows for extended π-conjugation across the

molecule, a key factor in its application in organic electronics.

Molecular Diagram
Caption: Molecular structure of 5-Phenylthiophene-2-carboxylic acid.

Core Physicochemical Data
The key properties of 5-Phenylthiophene-2-carboxylic acid are summarized below, providing

essential information for experimental design and characterization.
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Property Value Source(s)

IUPAC Name
5-phenylthiophene-2-

carboxylic acid
[1]

Molecular Formula C₁₁H₈O₂S [1][3]

Molecular Weight 204.25 g/mol [1][3][4]

CAS Number 19163-24-7 [3]

Appearance Off-white crystalline solid [3]

Melting Point 184-190 °C [3]

SMILES
C1=CC=C(C=C1)C2=CC=C(S

2)C(=O)O
[1][4]

InChIKey
QGMFBCDNJUZQBZ-

UHFFFAOYSA-N
[1][4]

Synthesis and Purification Protocol
A reliable and high-yielding method for synthesizing 5-Phenylthiophene-2-carboxylic acid is

through the basic hydrolysis of its corresponding methyl ester, 2-methoxycarbonyl-5-

phenylthiophene. This process is straightforward and serves as a robust procedure for

obtaining the target acid.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 5-Phenylthiophene-2-carboxylic acid.
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Detailed Experimental Protocol
This protocol describes the hydrolysis of 2-methoxycarbonyl-5-phenylthiophene.[2]

Materials:

2-methoxycarbonyl-5-phenylthiophene (437 mg, 2.0 mmol)

Methanol (5 mL)

Tetrahydrofuran (THF) (5 mL)

1 N Sodium Hydroxide (NaOH) aqueous solution (3 mL)

1 N Hydrochloric Acid (HCl) aqueous solution (approx. 5 mL)

Deionized water (cold)

Procedure:

Dissolution: In a suitable reaction vessel, dissolve 2-methoxycarbonyl-5-phenylthiophene

(437 mg) in a mixed solvent system of methanol (5 mL) and tetrahydrofuran (5 mL). The use

of a co-solvent system ensures complete solubility of the ester starting material.

Hydrolysis: To the stirred solution, add 1 N aqueous sodium hydroxide (3 mL). The NaOH

acts as the base catalyst for the saponification of the ester to its corresponding carboxylate

salt.

Reaction: Allow the reaction mixture to stir at room temperature for 2 hours.[2] The progress

of the reaction can be monitored by Thin Layer Chromatography (TLC) until the starting

material is consumed.

Acidification: Upon completion, slowly add 1 N hydrochloric acid (approx. 5 mL) to the

reaction mixture.[2] This step protonates the sodium carboxylate salt, causing the desired

carboxylic acid to precipitate out of the solution due to its lower solubility in the aqueous-

organic mixture.

Isolation: Collect the precipitated white solid by vacuum filtration.
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Purification: Wash the collected solid with a small amount of cold deionized water to remove

any residual salts (e.g., NaCl) and other water-soluble impurities.

Drying: Dry the purified product under vacuum to yield 5-Phenylthiophene-2-carboxylic
acid. A reported yield for this procedure is approximately 97%.[2]

Characterization: The identity and purity of the final product should be confirmed using

analytical techniques such as NMR spectroscopy and Mass Spectrometry. Electrospray

ionization mass spectrometry (ESI-MS) is expected to show a peak at m/z: 203 ([M-H]⁻).[2]

Applications in Research and Development
The unique structural features of 5-Phenylthiophene-2-carboxylic acid make it a valuable

compound in several high-technology and research fields.

Materials Science: The extended π-conjugated system of the phenyl-thiophene core makes

this molecule an excellent building block for organic electronic materials.[3] It is used in the

synthesis of conductive polymers, organic light-emitting diodes (OLEDs), and photovoltaic

devices, where its electronic properties can be fine-tuned through further chemical

modification.[3]

Pharmaceutical Development: This compound serves as a key precursor for synthesizing

biologically active molecules.[3] The thiophene ring is a well-known bioisostere for the

benzene ring, and its incorporation into drug candidates can modulate pharmacological

properties. Research has explored its derivatives for potential anti-inflammatory and

analgesic activities.

Organic Synthesis: As a bifunctional molecule, it serves as a versatile platform for creating

more complex structures. The carboxylic acid can be readily converted into esters, amides,

or other functional groups, while the thiophene and phenyl rings can undergo further

functionalization, such as electrophilic substitution or cross-coupling reactions.[3]

Catalysis: In coordination chemistry, 5-Phenylthiophene-2-carboxylic acid can act as a

ligand for metal centers, finding use in the development of novel catalysts for various

chemical manufacturing processes.
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Safety, Handling, and Storage
Proper handling and storage are crucial for ensuring laboratory safety and maintaining the

integrity of the compound.

Hazard Identification: 5-Phenylthiophene-2-carboxylic acid is classified as causing skin

irritation (Category 2), serious eye irritation (Category 2), and may cause respiratory irritation

(Category 3).[5]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles or a face shield, and a lab coat.[5][6] Work should be

conducted in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[5]

Handling: Avoid contact with skin and eyes.[7] Wash hands and any exposed skin thoroughly

after handling.[5] Avoid breathing dust.[5]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[5]

Recommended storage conditions are often between 0-8°C to ensure long-term stability.[3]

Conclusion
5-Phenylthiophene-2-carboxylic acid stands out as a compound of significant scientific and

commercial interest. Its robust synthesis, well-defined molecular structure, and versatile

reactivity provide a strong foundation for innovation. For researchers in drug discovery, it offers

a valuable scaffold for new therapeutics. For materials scientists, it is a key component in the

design of next-generation organic electronics. A thorough understanding of its properties,

synthesis, and handling is essential for unlocking its full potential in these cutting-edge

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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